Cas no 2228820-19-5 (O-{2-4-(methylsulfanyl)phenylpropyl}hydroxylamine)
O-{2-4-(methylsulfanyl)phenylpropyl}hydroxylamine Chemical and Physical Properties
Names and Identifiers
-
- O-{2-4-(methylsulfanyl)phenylpropyl}hydroxylamine
- O-{2-[4-(methylsulfanyl)phenyl]propyl}hydroxylamine
- EN300-1821477
- 2228820-19-5
-
- Inchi: 1S/C10H15NOS/c1-8(7-12-11)9-3-5-10(13-2)6-4-9/h3-6,8H,7,11H2,1-2H3
- InChI Key: KLMVMKYORLUAQS-UHFFFAOYSA-N
- SMILES: S(C)C1C=CC(=CC=1)C(C)CON
Computed Properties
- Exact Mass: 197.08743528g/mol
- Monoisotopic Mass: 197.08743528g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 135
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 60.6Ų
O-{2-4-(methylsulfanyl)phenylpropyl}hydroxylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1821477-0.05g |
O-{2-[4-(methylsulfanyl)phenyl]propyl}hydroxylamine |
2228820-19-5 | 0.05g |
$1129.0 | 2023-09-19 | ||
| Enamine | EN300-1821477-0.1g |
O-{2-[4-(methylsulfanyl)phenyl]propyl}hydroxylamine |
2228820-19-5 | 0.1g |
$1183.0 | 2023-09-19 | ||
| Enamine | EN300-1821477-0.25g |
O-{2-[4-(methylsulfanyl)phenyl]propyl}hydroxylamine |
2228820-19-5 | 0.25g |
$1235.0 | 2023-09-19 | ||
| Enamine | EN300-1821477-0.5g |
O-{2-[4-(methylsulfanyl)phenyl]propyl}hydroxylamine |
2228820-19-5 | 0.5g |
$1289.0 | 2023-09-19 | ||
| Enamine | EN300-1821477-1.0g |
O-{2-[4-(methylsulfanyl)phenyl]propyl}hydroxylamine |
2228820-19-5 | 1g |
$1343.0 | 2023-06-02 | ||
| Enamine | EN300-1821477-2.5g |
O-{2-[4-(methylsulfanyl)phenyl]propyl}hydroxylamine |
2228820-19-5 | 2.5g |
$2631.0 | 2023-09-19 | ||
| Enamine | EN300-1821477-5.0g |
O-{2-[4-(methylsulfanyl)phenyl]propyl}hydroxylamine |
2228820-19-5 | 5g |
$3894.0 | 2023-06-02 | ||
| Enamine | EN300-1821477-10.0g |
O-{2-[4-(methylsulfanyl)phenyl]propyl}hydroxylamine |
2228820-19-5 | 10g |
$5774.0 | 2023-06-02 | ||
| Enamine | EN300-1821477-1g |
O-{2-[4-(methylsulfanyl)phenyl]propyl}hydroxylamine |
2228820-19-5 | 1g |
$1343.0 | 2023-09-19 | ||
| Enamine | EN300-1821477-5g |
O-{2-[4-(methylsulfanyl)phenyl]propyl}hydroxylamine |
2228820-19-5 | 5g |
$3894.0 | 2023-09-19 |
O-{2-4-(methylsulfanyl)phenylpropyl}hydroxylamine Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
Additional information on O-{2-4-(methylsulfanyl)phenylpropyl}hydroxylamine
Comprehensive Overview of O-{2-4-(methylsulfanyl)phenylpropyl}hydroxylamine (CAS No. 2228820-19-5)
O-{2-4-(methylsulfanyl)phenylpropyl}hydroxylamine (CAS No. 2228820-19-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound, characterized by its methylsulfanylphenyl moiety and hydroxylamine functional group, is often explored for its role in synthetic chemistry and drug development. Researchers are particularly interested in its reactivity profile, which makes it a valuable intermediate in the synthesis of more complex molecules.
In recent years, the demand for O-{2-4-(methylsulfanyl)phenylpropyl}hydroxylamine has increased, driven by its potential use in the development of novel therapeutic agents. The compound's CAS No. 2228820-19-5 is frequently searched in scientific databases, reflecting its growing relevance in academic and industrial settings. Its methylsulfanyl group, in particular, is a point of interest due to its ability to participate in various chemical reactions, including oxidation and nucleophilic substitutions, which are critical in medicinal chemistry.
One of the key trends in the study of O-{2-4-(methylsulfanyl)phenylpropyl}hydroxylamine is its potential application in targeted drug delivery systems. With the rise of personalized medicine, researchers are investigating how this compound can be functionalized to enhance bioavailability and reduce side effects. The hydroxylamine group, for instance, can be modified to improve solubility or stability, making it a versatile building block for drug design. This aligns with current user searches for "innovative drug intermediates" and "bioactive compound synthesis."
Another area of interest is the compound's role in green chemistry. As sustainability becomes a priority in chemical manufacturing, O-{2-4-(methylsulfanyl)phenylpropyl}hydroxylamine is being evaluated for its compatibility with eco-friendly synthesis methods. Questions like "how to synthesize compounds with minimal waste" or "green alternatives for pharmaceutical intermediates" are frequently asked, and this compound's potential in such contexts is being actively explored. Its methylsulfanylphenyl structure offers opportunities for catalytic transformations that reduce environmental impact.
From a technical perspective, the characterization of CAS No. 2228820-19-5 involves advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods are essential for verifying the purity and structure of the compound, which is crucial for its use in high-value applications. Searches for "analytical methods for hydroxylamine derivatives" or "quality control of specialty chemicals" highlight the need for reliable data on compounds like O-{2-4-(methylsulfanyl)phenylpropyl}hydroxylamine.
In summary, O-{2-4-(methylsulfanyl)phenylpropyl}hydroxylamine (CAS No. 2228820-19-5) is a compound of significant scientific and industrial interest. Its unique chemical properties, combined with its potential applications in drug development and green chemistry, make it a subject of ongoing research. As the scientific community continues to explore its capabilities, this compound is likely to remain a focal point in discussions about innovative chemical solutions and sustainable practices.
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